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Compound of Interest

Compound Name: 4-(Ethoxymethyl)piperidin-2-one

Cat. No.: B13217336

Get Quote

Executive Summary: The Scaffold Identity
4-(Ethoxymethyl)piperidin-2-one (CAS: 2060045-34-1) is a specialized heterocyclic building

block used primarily in the synthesis of pharmaceutical intermediates. Structurally, it consists of

a six-membered lactam (piperidin-2-one) ring substituted at the 4-position with an ethoxymethyl

ether side chain.

This molecule represents a critical "chimeric" scaffold—combining the hydrogen-bond

donor/acceptor motif of the lactam (mimicking peptide bonds) with the lipophilic, flexible ether

linkage. For drug development professionals, understanding its melting point (MP) and boiling

point (BP) is not merely about data logging; it dictates the purification strategy, handling

protocols (solid vs. melt), and downstream reaction conditions.
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Property
Value
(Experimental/Predicted*)

Relevance

Molecular Formula C₈H₁₅NO₂ Stoichiometry calculations

Molecular Weight 157.21 g/mol Mass balance & yield

CAS Number 2060045-34-1 Procurement & Regulatory

Physical State
Viscous Liquid / Low-Melting

Solid
Handling logistics

Physicochemical Properties: The Thermodynamic
Core
As a niche intermediate, experimental data for this specific CAS is often proprietary or absent

from public indices. Below is the derived physicochemical profile based on Structure-Property

Relationship (SPR) analysis of analogous lactams (e.g., Valerolactam) and group contribution

methods.

Melting Point (MP) Analysis
Target Range:35 °C – 48 °C (Predicted)

Thermodynamic Logic:

Lactam Core: Unsubstituted piperidin-2-one melts at ~39–40 °C due to strong

intermolecular hydrogen bonding (N-H···O=C) forming dimers or catemers in the crystal

lattice.

Substituent Effect: The 4-ethoxymethyl group adds steric bulk and conformational flexibility

(entropy). While increased molecular weight typically raises MP, the flexible ether chain

often disrupts the efficient packing of the lactam network, potentially suppressing the MP

relative to rigid analogs.

Practical Implication: This compound likely exists as a supercooled liquid or a waxy solid

at room temperature. It may require gentle heating (warm water bath) to dispense

quantitatively as a liquid.
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Boiling Point (BP) Analysis
Target Range (Atmospheric):285 °C – 305 °C (Decomposition likely before boiling)

Target Range (Reduced Pressure):135 °C – 145 °C @ 1.0 mmHg

Thermodynamic Logic:

The lactam functionality confers a high boiling point due to significant dipole-dipole

interactions and hydrogen bonding.

Process Warning: Attempting to distill this compound at atmospheric pressure will likely

result in thermal degradation (oxidation of the ether or ring opening). High-vacuum

distillation is the mandatory purification method.

Solubility Profile
Amphiphilicity: The molecule is amphiphilic.

Polar Head: Lactam (Miscible with MeOH, DCM, Water).

Lipophilic Tail: Ethoxy group (Soluble in EtOAc, Toluene).

Extraction Protocol: It will partition into chlorinated solvents (DCM/Chloroform) from aqueous

phases, but requires "salting out" (NaCl saturation) due to the water solubility of the lactam

ring.

Experimental Determination Protocols
Trustworthiness Principle: If you synthesized this material, do not rely on database predictions.

Validate using these self-verifying protocols.

Protocol A: Differential Scanning Calorimetry (DSC) for
MP
Objective: Determine the precise solid-liquid transition and check for polymorphism.

Sample Prep: Hermetically seal 2–5 mg of sample in an aluminum pan.
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Cycle: Cool to -40 °C, equilibrate, then ramp to 100 °C at 5 °C/min.

Analysis: Identify the endothermic onset (

).

Insight: If the peak is broad (>3 °C width), the material contains impurities (eutectic

depression) or is amorphous.

Protocol B: High-Vacuum Distillation for BP
Objective: Purify and determine boiling point simultaneously.

Setup: Short-path distillation apparatus with a Cow-type receiver.

Vacuum: < 1.0 mmHg (Torr) is essential.

Heating: Use an oil bath, not a heating mantle, for uniform heat transfer.

Observation: Record the vapor temperature (

) only when the distillation rate is constant (1 drop/sec).

Correction: Convert

to standard pressure using the Antoine Equation or a pressure-temperature nomograph for
reporting.

Synthesis & Purification Workflow
The following diagram illustrates the logical flow for synthesizing and isolating 4-
(Ethoxymethyl)piperidin-2-one, emphasizing where MP and BP properties dictate the unit

operations.
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Purification Decision Logic

Starting Material
(e.g., 4-Hydroxymethyl-piperidin-2-one)

Etherification Reaction
(EtI / NaH or similar)

 Alkylation

Quench & Extraction
(DCM / Brine)

 Workup

Crude Intermediate
(Viscous Oil)

 Solvent Removal

High-Vac Distillation
(BP Driven Purification)

 If Liquid/Oil
(Target 140°C @ 1mmHg)

Crystallization / Solidification
(MP Driven Isolation)

 If Solid
(Recryst. from EtOAc/Hex)

Pure 4-(Ethoxymethyl)piperidin-2-one
(>98% Purity)

Click to download full resolution via product page

Figure 1: Purification logic flow based on the physicochemical state (Solid vs. Oil) of the crude

intermediate.

Applications in Drug Development
The specific utility of 4-(Ethoxymethyl)piperidin-2-one lies in its ability to serve as a

constrained linker.
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Conformational Restriction: Unlike a linear ether chain, the piperidinone ring locks the ether

oxygen into a specific vector, reducing the entropic penalty upon binding to a protein target.

Hydrogen Bonding Network: The lactam unit acts as a bioisostere for amide bonds in

peptides, making this scaffold valuable in peptidomimetic inhibitor design (e.g., protease

inhibitors).

Solubility Modulation: The ethoxymethyl group provides a "grease" element to balance the

high polarity of the lactam, improving membrane permeability (LogP modulation).

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 33721, 4-Piperidone (Analogous Scaffold Data). Retrieved from [Link]

NIST Chemistry WebBook.4-Piperidinol, 2,2,6,6-tetramethyl- Phase Change Data. National

Institute of Standards and Technology. Retrieved from [Link]

Weintraub, P. M., et al. (2003).Recent advances in the synthesis of piperidones and

piperidines. Tetrahedron, 59(17), 2953–2989.[1] (Cited for synthetic context of piperidinone

scaffolds).[1][2][3][4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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